1-(4,4-Bis(4-fluorophenyl)but-3-enyl)piperazinediylium dinitrate
Overview
Description
EINECS 281-235-8 is a compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use in various industries.
Preparation Methods
The preparation methods for EINECS 281-235-8 involve specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and stability of the compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities .
Chemical Reactions Analysis
EINECS 281-235-8 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
EINECS 281-235-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular processes and biochemical pathways. In medicine, it could be involved in the development of pharmaceuticals or as a diagnostic tool. In industry, it is used in the production of various commercial products .
Mechanism of Action
The mechanism of action of EINECS 281-235-8 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological effects. The exact mechanism depends on the specific application and the biological system involved .
Comparison with Similar Compounds
EINECS 281-235-8 can be compared with other similar compounds listed in the EINECS inventory. These comparisons highlight its unique properties and potential advantages in specific applications. Similar compounds include those with similar molecular structures or functional groups .
Properties
CAS No. |
83898-27-5 |
|---|---|
Molecular Formula |
C20H22F2N4O6 |
Molecular Weight |
452.4 g/mol |
IUPAC Name |
bis(4-fluorophenyl)-(3-piperidin-1-ium-1-ylidenepropylidene)azanium;dinitrate |
InChI |
InChI=1S/C20H22F2N2.2NO3/c21-17-5-9-19(10-6-17)24(20-11-7-18(22)8-12-20)16-4-15-23-13-2-1-3-14-23;2*2-1(3)4/h5-12,15-16H,1-4,13-14H2;;/q+2;2*-1 |
InChI Key |
GSSNTAJFXWLPOO-UHFFFAOYSA-N |
Canonical SMILES |
C1CC[N+](=CCC=[N+](C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)CC1.[N+](=O)([O-])[O-].[N+](=O)([O-])[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[Bis(2-hydroxyethyl)amino]ethanol;phenol](/img/structure/B12686375.png)
